Cas no 510723-74-7 ((furan-2-ylmethyl)(3-methylphenyl)methylamine)

Technical Introduction: (Furan-2-ylmethyl)(3-methylphenyl)methylamine is a structurally distinct amine derivative featuring a furan-2-ylmethyl group linked to a 3-methylphenyl-substituted methylamine core. This compound is of interest in synthetic and medicinal chemistry due to its hybrid aromatic framework, combining electron-rich furan and toluene-like phenyl motifs. Its bifunctional design may enhance reactivity in nucleophilic or catalytic applications, while the methylphenyl group could influence steric and electronic properties. Potential advantages include versatility as a building block for heterocyclic synthesis or as a precursor in pharmaceutical intermediates. Further studies are required to fully characterize its physicochemical and biological properties.

(furan-2-ylmethyl)(3-methylphenyl)methylamine structure

510723-74-7 structure

Product Name:(furan-2-ylmethyl)(3-methylphenyl)methylamine

CAS No:510723-74-7

MF:C₁₃H₁₅NO

MW:201.264303445816

MDL:MFCD04035008

CID:1067796

PubChem ID:777704

Update Time:2025-06-06

(furan-2-ylmethyl)(3-methylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

- Furan-2-ylmethyl-(3-methyl-benzyl)-amine
- 510723-74-7
- STK127014
- (furan-2-ylmethyl)[(3-methylphenyl)methyl]amine
- SR-01000325612-1
- Z137486270
- AB01327615-02
- SR-01000325612
- DTXSID801242235
- NCGC00335820-01
- [(furan-2-yl)methyl][(3-methylphenyl)methyl]amine
- N-(furan-2-ylmethyl)-1-(3-methylphenyl)methanamine
- CS-0246541
- G26033
- EN300-33269
- 2-Furanmethanamine, N-[(3-methylphenyl)methyl]-
- 1-(furan-2-yl)-N-(3-methylbenzyl)methanamine
- AKOS000134158
- (furan-2-ylmethyl)(3-methylphenyl)methylamine
- MDL： MFCD04035008
- Inchi： 1S/C13H15NO/c1-11-4-2-5-12(8-11)9-14-10-13-6-3-7-15-13/h2-8,14H,9-10H2,1H3
- InChI Key： ROEXOLUOFYVMGT-UHFFFAOYSA-N
- SMILES： O1C=CC=C1CNCC1C=CC=C(C)C=1

Computed Properties

Exact Mass: 201.115364102g/mol
Monoisotopic Mass: 201.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 25.2Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 295.7±25.0 °C at 760 mmHg
Flash Point: 132.6±23.2 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

(furan-2-ylmethyl)(3-methylphenyl)methylamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(furan-2-ylmethyl)(3-methylphenyl)methylamine Pricemore >>

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